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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B1681638 Get Quote

CAS Number: 13425-34-8[1][2][3] Molecular Formula: C16H22N2O5[1][2][3]

This technical guide provides an in-depth overview of Serotonin Adipinate, a salt of the

neurotransmitter serotonin and adipic acid. This document is intended for researchers,

scientists, and professionals in the field of drug development, offering key data, experimental

methodologies, and insights into its mechanism of action.

Physicochemical and Pharmacological Properties
Serotonin Adipinate is a solid powder formed from the acid-base reaction between serotonin

and adipic acid.[4] The salt formation can enhance the stability of serotonin, which is otherwise

susceptible to degradation.[4] Its pharmacological effects are primarily mediated through

interaction with serotonin receptors in both the central and peripheral nervous systems.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Serotonin Adipinate.
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Property Value Reference

CAS Number 13425-34-8 [1][2][3]

Molecular Formula C16H22N2O5 [1][2][3]

Molecular Weight 322.36 g/mol [1][2][3]

Appearance Solid powder [2]

Boiling Point 416.1 °C at 760 mmHg [1]

Flash Point 205.4 °C [1]

Vapor Pressure 1.63E-07 mmHg at 25 °C [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[4]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of Serotonin Adipinate,

based on available literature.

Synthesis of Serotonin Adipinate
The synthesis of Serotonin Adipinate typically involves a direct reaction between serotonin

and adipic acid.

Objective: To synthesize Serotonin Adipinate salt.

Materials:

Serotonin

Adipic acid

Dehydrating agent (e.g., dicyclohexylcarbodiimide - DCC) (optional)[1]

Anhydrous solvent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1681638
https://en.wikipedia.org/wiki/Serotonin
https://pubchem.ncbi.nlm.nih.gov/compound/Serotonin-adipate
https://www.benchchem.com/product/b1681638
https://en.wikipedia.org/wiki/Serotonin
https://pubchem.ncbi.nlm.nih.gov/compound/Serotonin-adipate
https://www.benchchem.com/product/b1681638
https://en.wikipedia.org/wiki/Serotonin
https://pubchem.ncbi.nlm.nih.gov/compound/Serotonin-adipate
https://en.wikipedia.org/wiki/Serotonin
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A condensation reaction is carried out between serotonin and adipic acid.[1]

The reaction is often performed under anhydrous conditions at an elevated temperature

(e.g., 100-150°C).[1]

A dehydrating agent like DCC may be used to facilitate the reaction.[1]

The resulting Serotonin Adipinate salt is then purified.

Purification can be achieved through recrystallization or column chromatography.[4]

The structure and purity of the final product are confirmed using analytical methods such as

Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid

Chromatography (HPLC), and Mass Spectrometry (MS).[4]

Analytical Methodology: Quantification by HPLC
High-Performance Liquid Chromatography (HPLC) with electrochemical detection is a common

method for the quantitative analysis of serotonin and its metabolites in biological matrices.

Objective: To quantify the concentration of Serotonin Adipinate in a sample.

Instrumentation:

High-Performance Liquid Chromatograph

Electrochemical detector

General Procedure:

Sample Preparation: Biological samples are processed to extract serotonin and its

metabolites.

Internal Standard: An appropriate internal standard is selected and added to the sample.

Chromatographic Separation: The prepared sample is injected into the HPLC system. The

separation of 5-hydroxyindoles is achieved on a suitable column. The mobile phase
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composition (ion-pair reagent, organic modifier content, and pH) is optimized for the specific

application.

Electrochemical Detection: As the separated compounds elute from the column, they are

detected by an electrochemical detector, which provides high sensitivity for electroactive

compounds like serotonin.

Quantification: The concentration of Serotonin Adipinate is determined by comparing the

peak area of the analyte to that of the internal standard. A "trace enrichment" technique

involving a two-column purification-separation can be used for determining subnanogram

amounts.

Mechanism of Action and Signaling Pathways
Serotonin Adipinate, as a source of serotonin, exerts its effects by binding to and activating

various serotonin receptors (5-HT receptors). These receptors are broadly classified into G

protein-coupled receptors (GPCRs) and a ligand-gated ion channel.

Serotonin Receptor Signaling Pathways
The following diagrams illustrate the primary signaling cascades initiated by the activation of

different families of serotonin receptors.

Caption: G Protein-Coupled Serotonin Receptor Signaling Pathways.

Caption: 5-HT3 Ligand-Gated Ion Channel Signaling Pathway.

Serotonylation: A Non-Receptor Mechanism
In addition to receptor-mediated signaling, serotonin can modify proteins through a process

called serotonylation. This process is catalyzed by transglutaminases and involves the covalent

attachment of serotonin to small GTPases, leading to their activation.

Caption: The Process of Protein Serotonylation.

Applications in Research and Drug Development
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Serotonin Adipinate has been investigated for its potential therapeutic applications. Studies

have explored its use in restoring gastrointestinal motility and function.[1] There is also

research into its role in correcting hemodynamic disorders in cases of acute poisoning by

psychotropic drugs.[5] Furthermore, it has been shown to have a protective effect on the

endotheliocytes of the brain's microcirculatory bed.[6] These areas represent potential avenues

for further research and development.

This document provides a foundational understanding of Serotonin Adipinate for scientific and

professional audiences. The provided data and methodologies can serve as a starting point for

further investigation into the properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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